Cas no 1697919-08-6 (4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl-)

• Product Name: 4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl-
• CAS No: 1697919-08-6
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 5275307
• Update Time: 2025-06-12

4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl-

• Inchi： 1S/C9H20N2O/c1-8(2)7-11-6-4-9(8,12)3-5-10/h11-12H,3-7,10H2,1-2H3
• InChI Key： RXQZSIBVWMLKCH-UHFFFAOYSA-N
• SMILES： N1CCC(CCN)(O)C(C)(C)C1

Additional information on 4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl-

Comprehensive Overview of 4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl- (CAS No. 1697919-08-6)

4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl- (CAS No. 1697919-08-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and functional groups, plays a pivotal role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and medicinal chemistry.

The structural features of 4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl- make it a valuable intermediate in synthesizing bioactive molecules. Its piperidine core is a common motif in many FDA-approved drugs, highlighting its importance in modern pharmacology. The presence of the 2-aminoethyl and 3,3-dimethyl substituents further enhances its versatility, enabling the creation of compounds with tailored properties. This has led to a surge in searches for "piperidine derivatives in drug development" and "CAS 1697919-08-6 applications," reflecting its growing relevance.

In recent years, the demand for high-purity 4-Piperidinol derivatives has risen, driven by advancements in precision medicine and targeted therapies. The compound's ability to act as a building block for neurologically active agents has been a focal point, with studies exploring its role in addressing conditions like neurodegenerative diseases. Keywords such as "piperidinol-based therapeutics" and "aminoethyl piperidine uses" are frequently queried, underscoring the compound's potential in cutting-edge research.

From a synthetic chemistry perspective, 4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl- offers remarkable flexibility. Its reactive sites allow for efficient modifications, making it a favorite among chemists working on structure-activity relationship (SAR) studies. The compound's stability under various conditions also contributes to its appeal, as evidenced by the rising interest in "synthetic routes for CAS 1697919-08-6" and "piperidinol optimization techniques."

Beyond pharmaceuticals, 4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl- has found applications in agrochemicals and material science. Its molecular framework is being investigated for designing eco-friendly pesticides and functional polymers, aligning with global trends toward sustainability. Searches for "green chemistry piperidine derivatives" and "biodegradable materials from 4-Piperidinol" highlight this intersection of innovation and environmental consciousness.

Quality control and analytical characterization of CAS 1697919-08-6 are critical for ensuring its efficacy in end-use applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. This has led to increased queries about "analytical methods for 4-Piperidinol derivatives" and "CAS 1697919-08-6 specifications," emphasizing the need for standardized protocols.

The future of 4-Piperidinol, 4-(2-aminoethyl)-3,3-dimethyl- looks promising, with ongoing research exploring its untapped potential. As the scientific community continues to uncover new applications, this compound is poised to remain a cornerstone in multidisciplinary research. Whether in drug discovery, sustainable chemistry, or advanced materials, its impact is undeniable, making it a subject of enduring interest and inquiry.